Cas no 2171809-66-6 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid
• CAS No: 2171809-66-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5800154
• PubChem ID: 165806984
• Update Time: 2025-05-26

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid
• EN300-1495060
• 2171809-66-6
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-27(2,14-13-24(30)29-15-7-8-18(16-29)25(31)32)28-26(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,7-8,13-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： IVILWTIMRKQFLM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(N1CCCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid (CAS No. 2171809-66-6)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid (CAS No. 2171809-66-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound, often referred to as Fmoc-L-Nva-Pip-OH, is a derivative of piperidine and features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis for its ease of removal and stability under various conditions.

The structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid is characterized by a piperidine ring attached to a 4-methylpentanoyl group and an Fmoc protecting group on the amino functionality. This unique structure provides several advantages in the synthesis of complex peptides and peptidomimetics, making it a valuable intermediate in the development of therapeutic agents.

Recent studies have highlighted the importance of Fmoc derivatives in the field of peptide chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc derivatives, including 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid, exhibit enhanced solubility and stability compared to their unprotected counterparts. This property is crucial for improving the efficiency and yield of peptide synthesis processes.

In addition to its role in peptide synthesis, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid has shown promise in the development of novel therapeutics. Research conducted at the University of California, San Francisco, has explored the use of Fmoc derivatives in the design of peptidomimetics that can target specific protein-protein interactions. These interactions are often involved in various diseases, including cancer and neurodegenerative disorders. The ability to modulate these interactions with high specificity and potency makes compounds like Fmoc-L-Nva-Pip-OH attractive candidates for drug discovery.

The synthetic route for 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid involves several steps, including the protection of the amino group with Fmoc, followed by the coupling with 4-methylpentanoic acid and piperidine. The final step involves deprotection to yield the desired compound. This multi-step process requires precise control over reaction conditions to ensure high purity and yield.

The physical properties of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid are also noteworthy. It is a white crystalline solid with a molecular weight of 505.62 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and analytical techniques.

In terms of safety, while Fmoc-L-Nva-Pip-OH is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used during handling, and any spills should be cleaned up promptly using appropriate methods.

The potential applications of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid extend beyond traditional peptide synthesis. Recent advancements in materials science have explored the use of Fmoc derivatives in the development of smart materials and drug delivery systems. For example, researchers at MIT have developed self-assembling peptides using Fmoc derivatives that can form nanofibers with tunable properties. These nanofibers have shown promise as scaffolds for tissue engineering and as carriers for targeted drug delivery.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid (CAS No. 2171809-66-6) is a versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and drug delivery systems. Its unique structure and properties make it an essential intermediate in the synthesis of complex peptides and peptidomimetics, contributing to advancements in drug discovery and therapeutic development.